Caloploicin
Overview
Description
Caloploicin is a carbonyl compound.
Scientific Research Applications
Caloploicin in Lichen Depsidone Synthesis
Caloploicin, a compound found in certain lichens, has been synthesized for research purposes. The synthesis of caloploicin, a lichen depsidone, involves oxidative coupling and other steps. This process is significant for understanding the chemical properties and potential applications of caloploicin in various fields (Sargent & Vogel, 1976).
Caloploicin in Lichen Taxonomy and Phylogeny
Caloploicin has also played a role in lichen taxonomy and phylogenetics. The presence of caloploicin, along with other depsidones, has been used to characterize new lichen species and understand their relationships within the lichen family. This aids in the classification and understanding of lichen biodiversity (Søchting & Figueras, 2006).
Therapeutic Research with Caloploicin Analogs
Research has been conducted to explore the therapeutic potential of caloploicin analogs. For instance, studies on angelicin analogs, which share structural similarities with caloploicin, have shown promising results in erythroid differentiation and γ-globin gene expression in human erythroid cells. This could have implications for treating hematological disorders like β-thalassemia and sickle cell anemia (Lampronti et al., 2009).
Use in Biomedical and Biochemical Research
Caloploicin and its derivatives have been reviewed for their applications in biomedical research. Their activities in antiviral, bactericidal, anticancer domains, and specific protein complexation have been discussed, showcasing their broad potential in various biomedical applications (Rodik, Boyko, & Kalchenko, 2009).
properties
Molecular Formula |
C17H13Cl3O5 |
|---|---|
Molecular Weight |
403.6 g/mol |
IUPAC Name |
2,8,10-trichloro-9-hydroxy-3-methoxy-1,4,7-trimethylbenzo[b][1,4]benzodioxepin-6-one |
InChI |
InChI=1S/C17H13Cl3O5/c1-5-8-16(11(20)12(21)9(5)18)24-14-6(2)10(19)13(23-4)7(3)15(14)25-17(8)22/h21H,1-4H3 |
InChI Key |
MTWNEIGWRWQLFS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=C(C(=C1Cl)O)Cl)OC3=C(C(=C(C(=C3OC2=O)C)OC)Cl)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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